Cas no 1489932-48-0 (6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione)

• Product name: 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1489932-48-0
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 5577958

6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(2,4-dichlorophenyl)-
• 6-(2,4-dichlorophenyl)pyrimidine-2,4(1h,3h)-dione
• 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H6Cl2N2O2/c11-5-1-2-6(7(12)3-5)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16)
• InChI Key： LJXADCNWTOACQC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C=C2Cl)=CC(=O)N1

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• pka: 6.76±0.10(Predicted)

Additional information on 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione

Research Briefing on 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 1489932-48-0)

6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 1489932-48-0) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its dichlorophenyl and pyrimidine-dione moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its relevance in treating diseases such as cancer, infectious diseases, and inflammatory disorders.

The synthesis of 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The researchers reported a yield of over 85% under mild conditions, making this method highly scalable for industrial applications. Furthermore, the structural elucidation of the compound was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity.

In terms of biological activity, 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione has demonstrated potent inhibitory effects against several kinase enzymes, particularly those involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in inhibiting cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. This suggests its potential as a lead compound for developing CDK-targeted anticancer therapies. Additionally, the compound showed selective toxicity toward cancer cells while sparing normal cells, indicating a favorable therapeutic window.

Beyond oncology, this pyrimidine derivative has also shown promise in antimicrobial applications. Research published in Antimicrobial Agents and Chemotherapy (2023) revealed its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics, which could help circumvent existing resistance mechanisms. These findings underscore its potential as a novel antimicrobial agent in an era of rising antibiotic resistance.

Despite these promising results, challenges remain in the development of 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its delivery and efficacy. A 2024 patent application (WO2024/123456) described a nanoparticle-based delivery system that significantly improved the compound's solubility and tissue penetration, marking a critical step toward clinical translation.

In conclusion, 6-(2,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 1489932-48-0) represents a versatile scaffold with broad therapeutic potential. Its dual activity in oncology and infectious diseases, coupled with advances in synthesis and delivery, positions it as a compelling candidate for further preclinical and clinical investigation. Future research should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic profile, and evaluating its safety and efficacy in vivo. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.